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Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)benzoxazole

Cat. No.: B213137 Get Quote

Essential Safety and Handling Guide for 2-(2-
Hydroxyphenyl)benzoxazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(2-Hydroxyphenyl)benzoxazole in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(2-Hydroxyphenyl)benzoxazole is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[2]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Item Specification

Hand Protection Protective gloves
Chemical-resistant gloves

(e.g., nitrile rubber).

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 or

OSHA 29 CFR 1910.133.[3]

Skin and Body Protection Laboratory coat Long-sleeved, closed front.

Respiratory Protection Dust mask

Type N95 (US) or equivalent,

particularly when handling the

powder form to avoid dust

inhalation.

Operational Plan for Safe Handling
A systematic approach to handling 2-(2-Hydroxyphenyl)benzoxazole from receipt to disposal

is critical for laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and eye protection) when unpacking.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents.[3]

The storage area should be clearly labeled with the chemical name and hazard symbols.

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.

Avoid the formation of dust when handling the solid form.[3]
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Use non-sparking tools and explosion-proof equipment where necessary.[3]

Wash hands thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the handling area.[3]

3. First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under

the eyelids. If eye irritation persists, get medical advice/attention.[1][3]

After skin contact: Wash off immediately with plenty of soap and water. If skin irritation

occurs, get medical advice/attention. Remove and wash contaminated clothing before reuse.

[1]

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

After ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[3]

Disposal Plan
Proper disposal of 2-(2-Hydroxyphenyl)benzoxazole and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of unused or waste 2-(2-Hydroxyphenyl)benzoxazole in a designated, labeled,

and sealed container for chemical waste.

The disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[4]

Do not empty into drains.[3]

Contaminated Materials:
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All disposable PPE (gloves, masks, etc.) that has come into contact with the chemical

should be considered contaminated.

Place all contaminated disposables in a sealed bag or container, clearly labeled as

hazardous waste.

Dispose of contaminated labware (e.g., weighing boats, pipette tips) in the same manner

as the chemical waste.

Spill Management:

In case of a spill, ensure the area is well-ventilated and wear appropriate PPE.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable container for disposal.[3]

Clean the spill area with a suitable solvent and then wash with soap and water.

All materials used for spill cleanup should be disposed of as hazardous waste.

Quantitative Data
The following table summarizes key quantitative data for 2-(2-Hydroxyphenyl)benzoxazole:

Property Value

Molecular Formula C13H9NO2

Molecular Weight 211.22 g/mol

Melting Point 122-124 °C (lit.)[5]

Boiling Point 338 °C (lit.)[5]

Appearance Pale yellow to yellow-red crystal/powder[1]

Solubility Insoluble in water; soluble in ethanol[5][6]
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The following diagram illustrates the logical workflow for the safe handling and disposal of 2-(2-
Hydroxyphenyl)benzoxazole.

Workflow for Safe Handling of 2-(2-Hydroxyphenyl)benzoxazole

Preparation

Handling

Cleanup and Disposal Emergency Response

Assess Risks
(Irritant)

Select PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Prepare Work Area
(Fume Hood, Spill Kit)

Receive and Store Securely

Weigh and Handle in Fume Hood

Conduct Experiment

Spill OccursDecontaminate Work Area Personal Exposure

Segregate Waste
(Chemical, Contaminated PPE)

Dispose of Waste per Regulations

Follow Spill ProtocolAdminister First Aid
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Click to download full resolution via product page

Caption: Safe handling workflow for 2-(2-Hydroxyphenyl)benzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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